TAS-120

• Molecular Formula: C26H24N4O2
• SMILES: Unknown
• Appearance: Solid powder
• synonyms: TAS-120; TAS120; TAS120.; Unknown

Description

TAS-120 is an orally bioavailable inhibitor of the fibroblast growth factor receptor (FGFR) with potential antineoplastic activity. FGFR inhibitor this compound selectively and irreversibly binds to and inhibits FGFR, which may result in the inhibition of both the FGFR-mediated signal transduction pathway and tumor cell proliferation, and increased cell death in FGFR-overexpressing tumor cells. FGFR is a receptor tyrosine kinase essential to tumor cell proliferation, differentiation and survival and its expression is upregulated in many tumor cell types.

Scientific Research Applications

• Cancer Research and Treatment :

  • TAS-120 is an irreversible inhibitor of the fibroblast growth factor receptor (FGFR) family and is under clinical trials for treating advanced metastatic solid tumors with FGFR aberrations. The inhibitor targets the P-loop of the FGFR tyrosine kinase domain, forming a covalent adduct with a cysteine side chain of the protein. This fast chemical reaction and structural basis provide significant insights for the development of novel covalent FGFR inhibitors (Kalyukina et al., 2019).

• Mechanisms of Action in Therapeutics :

  • The reactivity feature of this compound is significant due to its ability to undertake conformational sampling of the FGFR P-loop. Understanding this mechanism is crucial for designing new inhibitors, emphasizing the importance of positioning an acrylamide group similarly to this compound for effective FGFR inhibition (Kalyukina et al., 2019).

• Analytical Techniques in Research :

  • The total absorption technique (TAS) is used in beta decay measurements for nuclear fuel heating after reactor shutdown and in constructing monochromatic neutrino beam facilities. These applications highlight the versatility of TAS in nuclear physics and reactor technology (Algora et al., 2009).

• Technological Applications :

  • The micro total analysis system (μ-TAS) in biotechnology, impacting analytical assays in bioelectronic assembly, biomechanics, and sampling techniques, is another area where TAS technology is applied. These systems facilitate efficient analysis in genomic, proteomic, and metabolic studies (Lee & Lee, 2004).

• Nanomaterial Research :

  • Thermal analysis (TA) methods are employed to characterize the mechanical, chemical, and physical properties of nanomaterials, including nanocomposites and quantum dots. These techniques are essential for understanding the structure and behavior of these materials under various conditions (Seifi et al., 2020).

• Spectroscopy in Reactive Flows :

  • Tomographic absorption spectroscopy (TAS) is utilized for imaging in harsh environments like in-cylinder/in-chamber engine measurements. Its ability to provide simultaneous imaging of temperature and species concentration is crucial for advancements in combustion technology (Cai & Kaminski, 2017).